Cas no 18739-40-7 (1H-1,4-Diazepine-1-carboxylicacid, hexahydro-4-methyl-, ethyl ester)

• Product Name: 1H-1,4-Diazepine-1-carboxylicacid, hexahydro-4-methyl-, ethyl ester
• CAS No: 18739-40-7
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 233939
• PubChem ID: 344470
• Update Time: 2025-04-19

1H-1,4-Diazepine-1-carboxylicacid, hexahydro-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-carboxylicacid, hexahydro-4-methyl-, ethyl ester
• ethyl 4-methyl-1,4-diazepane-1-carboxylate
• 4-Methyl-1,4-diaza-cycloheptan-1-carbonsaeureethylester
• 4-Methyl-hexahydro-[1,4]diazepin-1-carbonsaeure-aethylester
• 4-methyl-hexahydro-[1,4]diazepine-1-carboxylic acid ethyl ester
• AC1L80MH
• NSC401402
• DTXSID40322495
• NSC-401402
• 18739-40-7
• SCHEMBL15832673
• AKOS008934326
• NSC 401402

• Inchi： 1S/C9H18N2O2/c1-3-13-9(12)11-6-4-5-10(2)7-8-11/h3-8H2,1-2H3
• InChI Key： LWAFQEPVWOSMGC-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCN(C)CCC1)=O

Computed Properties

• Exact Mass: 186.13694
• Monoisotopic Mass: 186.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.032
• Boiling Point: 251.3°Cat760mmHg
• Flash Point: 105.8°C
• Refractive Index: 1.471
• PSA: 32.78
• LogP: 0.65620